(1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride
Overview
Description
(1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride, also known as TPSM, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in research. TPSM is a white crystalline powder that is soluble in water and has a molecular formula of C11H17ClN2O2S2.
Mechanism of Action
The mechanism of action of (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride is not fully understood, but it is believed to involve the modulation of serotonin receptors in the brain. Specifically, (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride has been shown to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride has also been shown to have affinity for the 5-HT2A receptor, which is involved in the regulation of cognition, perception, and hallucinations.
Biochemical and Physiological Effects
(1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride has been shown to have a range of biochemical and physiological effects, including the modulation of serotonin levels in the brain, the regulation of mood and anxiety, and the improvement of cognitive function. (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride has also been shown to have potential neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride in lab experiments is its high selectivity for serotonin receptors, which allows for more precise investigation of the role of these receptors in various physiological processes. However, one limitation of using (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride is its relatively low potency compared to other serotonin receptor agonists and antagonists, which may make it less effective in certain experimental settings.
Future Directions
There are several potential future directions for research on (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride. One area of interest is the development of more potent and selective (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride analogs, which may have greater therapeutic potential. Another area of interest is the investigation of the potential neuroprotective effects of (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride and its analogs in animal models of neurodegenerative diseases. Finally, further research is needed to fully elucidate the mechanism of action of (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride and its potential applications in the treatment of mood disorders and other neurological conditions.
Scientific Research Applications
(1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride has been shown to have potential applications in various areas of scientific research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride has been used to study the role of the serotonergic system in the regulation of mood and behavior. (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride has also been used in pharmacology to investigate the effects of serotonin receptor agonists and antagonists on various physiological processes. In medicinal chemistry, (1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride has been studied as a potential drug candidate for the treatment of depression, anxiety, and other mood disorders.
properties
IUPAC Name |
(1-thiophen-2-ylsulfonylpiperidin-2-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2S2.ClH/c11-8-9-4-1-2-6-12(9)16(13,14)10-5-3-7-15-10;/h3,5,7,9H,1-2,4,6,8,11H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGWWQVKAGICTAW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CN)S(=O)(=O)C2=CC=CS2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17ClN2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(Thiophen-2-ylsulfonyl)piperidin-2-yl)methanamine hydrochloride | |
CAS RN |
1261235-96-4 |
Source
|
| Record name | 2-Piperidinemethanamine, 1-(2-thienylsulfonyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261235-96-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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